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Introduction
N-bromoamides are important synthetic intermediates in organic chemistry, notably in the

Hofmann rearrangement for the synthesis of primary amines. The direct bromination of amides

can be challenging, as the resulting N-bromoamides are often unstable under the reaction

conditions, leading to further reactions. Benzyltrimethylammonium tribromide (BTMAT) has

emerged as a stable, solid, and safe alternative to liquid bromine for the N-bromination of

amides.[1][2] This methodology offers a facile and efficient route to N-bromoamides under mild

alkaline conditions, making it a valuable tool for organic synthesis in research and drug

development.[3][4]

BTMAT is a solid brominating agent that can be easily handled, weighed, and used in

stoichiometric amounts, which is a significant advantage over the highly toxic and corrosive

liquid bromine.[2] The reaction proceeds smoothly in an ice-cold aqueous solution of sodium

hydroxide, affording good yields of the desired N-bromoamides for a variety of aliphatic,

aromatic, and heterocyclic substrates.[3][4]
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Synthesis of N-bromoamides: A straightforward and high-yielding method for the preparation

of N-bromoamides from primary amides.[3][4]

Hofmann Degradation: The N-bromoamide products can be readily used as intermediates in

the Hofmann degradation to produce primary amines with one less carbon atom.[3][5]

Organic Synthesis: N-bromoamides are versatile reagents in their own right, participating in

various organic transformations.

Experimental Protocols
Materials and Equipment

Benzyltrimethylammonium tribromide (BTMAT)

Primary amide substrate

Sodium hydroxide (NaOH)

Deionized water

Dilute aqueous acetic acid

Ice bath

Magnetic stirrer and stir bar

Round-bottom flask or beaker

Buchner funnel and filter paper

Standard laboratory glassware

General Protocol for N-bromination of Amides
A typical procedure for the N-bromination of amides using BTMAT is as follows[3]:

Preparation of the Reaction Mixture: In a round-bottom flask or beaker equipped with a

magnetic stir bar, dissolve the primary amide (5 mmol) and sodium hydroxide (5 mmol) in 20
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mL of deionized water.

Cooling: Place the reaction vessel in an ice bath and stir the solution until it is thoroughly

chilled.

Addition of BTMAT: To the stirred, ice-cooled solution, add finely powdered

Benzyltrimethylammonium tribromide (5 mmol) portion-wise over a period of 30 minutes.

An aqueous suspension will form.

Reaction: Continue stirring the reaction mixture in the ice bath for 4 hours.

Isolation of the Product: The N-bromoamide product will precipitate out of the solution as a

white solid. Collect the precipitate by vacuum filtration using a Buchner funnel.

Washing and Drying: Wash the collected solid successively with cold, dilute aqueous acetic

acid and then with cold deionized water. Dry the purified N-bromoamide product.

Data Presentation
The following table summarizes the results for the N-bromination of various amides using the

described methodology.[3]
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Amide Substrate
N-Bromoamide
Product

Yield (%) Melting Point (°C)

Benzamide N-Bromobenzamide 95 128-129

p-Methylbenzamide
N-Bromo-p-

methylbenzamide
92 148-150

p-Methoxybenzamide
N-Bromo-p-

methoxybenzamide
90 145-146

p-Chlorobenzamide
N-Bromo-p-

chlorobenzamide
96 165-166

p-Nitrobenzamide
N-Bromo-p-

nitrobenzamide
85 178-180

Phenylacetamide
N-Bromo-

phenylacetamide
88 115-116

Acetamide N-Bromoacetamide 75 79-80

Propionamide
N-

Bromopropionamide
78 81-82

Butyramide N-Bromobutyramide 80 64-65

Isobutyramide
N-

Bromoisobutyramide
82 99-100

Nicotinamide N-Bromonicotinamide 93 160-162

Isonicotinamide
N-

Bromoisonicotinamide
91 173-175
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Reaction

Work-up and Purification

Dissolve Amide and NaOH in Ice-Cooled Water

Add BTMAT Portion-wise

Stirring

Stir in Ice Bath for 4h

Filter Precipitate

Precipitate Forms

Wash with Dilute Acetic Acid

Dry the N-Bromoamide Product

Click to download full resolution via product page

Caption: Workflow for the N-bromination of amides using BTMAT.

Proposed Reaction Pathway
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R-CONH₂ + PhCH₂N(CH₃)₃⁺Br₃⁻ + NaOH

[R-CONH⁻] + [Br⁺ source]

Deprotonation & Bromonium Ion Formation

R-CONHBr + PhCH₂N(CH₃)₃⁺Br⁻ + NaBr + H₂O

Nucleophilic Attack

Click to download full resolution via product page

Caption: Proposed pathway for amide N-bromination with BTMAT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: N-bromination of
Amides using Benzyltrimethylammonium Tribromide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1630916#n-bromination-of-amides-
using-benzyltrimethylammonium-tribromide-methodology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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